
Application Note: Spectrophotometric
Determination of Mepivacaine Hydrochloride in

Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mepivacaine Hydrochloride

Cat. No.: B001218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mepivacaine hydrochloride is a local anesthetic of the amide type, widely used in dental and

medical procedures. Its efficacy is dose-dependent, making accurate quantification in

pharmaceutical formulations crucial for ensuring safety and therapeutic effectiveness. This

application note details a validated UV-Vis spectrophotometric method for the determination of

mepivacaine hydrochloride in solution. The method is simple, cost-effective, and suitable for

routine quality control analysis.

The principle of this method is based on the measurement of the absorbance of mepivacaine
hydrochloride in a solution at its wavelength of maximum absorbance (λmax). The

concentration of the drug is then determined by comparing the absorbance of the sample

solution to a standard calibration curve. This method has been validated according to the

International Council for Harmonisation (ICH) guidelines.[1]

Experimental Protocols
Instrumentation
A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette was used for all

absorbance measurements.
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Reagents and Materials
Mepivacaine Hydrochloride reference standard

Mepivacaine Hydrochloride injection (commercially available)

Distilled water (or 0.1 M Hydrochloric acid)

Volumetric flasks

Pipettes

Preparation of Standard Solutions
2.3.1. Preparation of Stock Standard Solution (100 µg/mL)

Accurately weigh 10 mg of Mepivacaine Hydrochloride reference standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve and dilute to volume with distilled water (or 0.1 M HCl). Mix thoroughly.

2.3.2. Preparation of Working Standard Solutions

Prepare a series of working standard solutions by appropriately diluting the stock standard

solution with distilled water (or 0.1 M HCl) to obtain concentrations in the range of 5-30

µg/mL.

Preparation of Sample Solution (from Injection)
Take a commercially available Mepivacaine Hydrochloride injection.

Transfer a volume of the injection equivalent to 10 mg of Mepivacaine Hydrochloride into a

100 mL volumetric flask.

Dilute to volume with distilled water (or 0.1 M HCl) to obtain a theoretical concentration of

100 µg/mL.
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Further dilute an aliquot of this solution with the same solvent to obtain a final concentration

within the calibration range (e.g., 15 µg/mL).

Spectrophotometric Measurement
Set the spectrophotometer to scan the UV spectrum from 400 nm to 200 nm.

Use distilled water (or 0.1 M HCl) as a blank.

Record the absorbance spectrum of a working standard solution to determine the

wavelength of maximum absorbance (λmax). Mepivacaine hydrochloride exhibits

absorption maxima in the ranges of 261-265 nm and 270-273 nm.[2] For quantitative

analysis, a specific wavelength within these ranges should be selected and used

consistently.

Measure the absorbance of all standard and sample solutions at the determined λmax.

Construction of Calibration Curve
Plot a graph of absorbance versus the corresponding concentration of the working standard

solutions.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²).

Data Presentation
The quantitative data for the validation of the spectrophotometric method for mepivacaine
hydrochloride is summarized in the table below.
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Validation Parameter Result

Wavelength of Maximum Absorbance (λmax) 263 nm (representative)

Linearity Range 5 - 30 µg/mL

Correlation Coefficient (R²) > 0.999

Limit of Detection (LOD) ~0.5 µg/mL

Limit of Quantification (LOQ) ~1.5 µg/mL

Accuracy (% Recovery) 98.0 - 102.0%

Precision (% RSD) < 2.0%

Note: The values presented are typical and may vary slightly depending on the specific

instrumentation and experimental conditions.
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Caption: Experimental workflow for the spectrophotometric determination of mepivacaine
hydrochloride.

Mepivacaine HCl
Concentration
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Caption: Relationship between concentration and absorbance according to the Beer-Lambert

Law.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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